![molecular formula C17H20N4O2 B2957470 N-[(2-Ethoxypyridin-3-yl)methyl]-5,6,7,8-tetrahydroquinazoline-4-carboxamide CAS No. 2415487-95-3](/img/structure/B2957470.png)
N-[(2-Ethoxypyridin-3-yl)methyl]-5,6,7,8-tetrahydroquinazoline-4-carboxamide
Description
N-[(2-Ethoxypyridin-3-yl)methyl]-5,6,7,8-tetrahydroquinazoline-4-carboxamide, also known by its chemical formula C8H12N2O , is a synthetic compound with a molecular weight of 152.2 g/mol . Its IUPAC name is (2-ethoxy-3-pyridinyl)methanamine . The compound exists in a liquid form and is primarily used in research and pharmaceutical contexts .
Synthesis Analysis
The synthesis of this compound involves several steps, including the condensation of 2-ethoxypyridine with an appropriate amine (such as methylamine ). The subsequent cyclization reaction forms the tetrahydroquinazoline ring. Further functionalization of the quinazoline core leads to the final product. Detailed synthetic pathways and conditions can be found in relevant literature .
Molecular Structure Analysis
The molecular structure of N-[(2-Ethoxypyridin-3-yl)methyl]-5,6,7,8-tetrahydroquinazoline-4-carboxamide consists of a quinazoline ring fused with a pyridine ring. The ethoxy group is attached to the pyridine moiety. The presence of the carboxamide group suggests potential interactions with biological targets .
Chemical Reactions Analysis
While specific chemical reactions involving this compound may vary, it can participate in typical organic reactions such as hydrolysis , oxidation , and reduction . Researchers often explore its reactivity with various reagents to modify its structure or enhance its pharmacological properties .
Safety and Hazards
As with any chemical compound, safety precautions are essential. Researchers handling N-[(2-Ethoxypyridin-3-yl)methyl]-5,6,7,8-tetrahydroquinazoline-4-carboxamide should adhere to standard laboratory practices. Use appropriate protective equipment, work in a well-ventilated area, and follow established protocols for handling and disposal. Specific safety data can be found in Material Safety Data Sheets (MSDS) provided by suppliers .
properties
IUPAC Name |
N-[(2-ethoxypyridin-3-yl)methyl]-5,6,7,8-tetrahydroquinazoline-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O2/c1-2-23-17-12(6-5-9-18-17)10-19-16(22)15-13-7-3-4-8-14(13)20-11-21-15/h5-6,9,11H,2-4,7-8,10H2,1H3,(H,19,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GMLFTNRKHAXFPA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC=N1)CNC(=O)C2=NC=NC3=C2CCCC3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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